Cas no 90357-05-4 (Desfluoro Bicalutamide)

Desfluoro Bicalutamide Properties

Names and Identifiers

• Desfluoro Bicalutamide
• 3-(benzenesulfonyl)-N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methylpropanamide
• UNII-15LQ88H10F
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-(phenylsulfonyl)propanamide (ACI)
• Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-(phenylsulfonyl)-, (±)- (ZCI)
• (2RS)-N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-hydroxy-2-methyl-3-(phenylsulfonyl)propanamide
• (+/-)-N-[4-Cyano-3-(trifluoroMethyl)phenyl]-2-hydroxy-2-Methyl-3-(phenylsulfonyl)propanamide
• GDXNOJUTJPBYEC-UHFFFAOYSA-N
• N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-hydroxy-2-methyl-3-(phenylsulfonyl)propanamide
• Bicalutamide Impurity A
• 90357-05-4
• CS-0207771
• CHEMBL173185
• MFCD24386587
• N-[4-CYANO-3-(TRIFLUOROMETHYL)PHENYL]-2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)PROPANAMIDE
• SCHEMBL4176657
• Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-2-hydroxy-2-methyl-3-(phenylsulfonyl)-
• 15LQ88H10F
• 3-(BENZENESULFONYL)-N-[4-CYANO-3-(TRIFLUOROMETHYL)PHENYL]-2-HYDROXY-2-METHYLPROPANAMIDE
• (2RS)-N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-(phenylsulfonyl)propanamide
• BS-24869
• Bicalutamide impurity A [EP]
• Q27251730
• AKOS025149217
• (+/-)-Desfluoro bicalutamide
• Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-2-hydroxy-2-methyl-3-(phenylsulfonyl)-, (+/-)-
• BICALUTAMIDE IMPURITY A (EP IMPURITY)
• BICALUTAMIDE IMPURITY A [EP IMPURITY]
• +Expand

• MDL： MFCD24386587
• InChIKey： GDXNOJUTJPBYEC-UHFFFAOYSA-N
• Inchi： 1S/C18H15F3N2O4S/c1-17(25,11-28(26,27)14-5-3-2-4-6-14)16(24)23-13-8-7-12(10-22)15(9-13)18(19,20)21/h2-9,25H,11H2,1H3,(H,23,24)
• SMILES： N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC=CC=2)(=O)=O)(C)O)=O)=CC=1

Computed Properties

• Exact Mass: 412.07000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 412.07046262g/mol
• Heavy Atom Count: 28
• Complexity: 719
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• LogP: 4.47078
• PSA: 119.13000
• Refractive Index: 1.588
• Boiling Point: 656.1±55.0 °C at 760 mmHg
• Melting Point: 175-178 ºC (ethyl acetate hexane )
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 350.6±31.5 °C
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),